Cas no 21847-98-3 (4-methyl-1-(4-methylphenyl)pentan-1-one)

4-methyl-1-(4-methylphenyl)pentan-1-one structure
21847-98-3 structure
Product Name:4-methyl-1-(4-methylphenyl)pentan-1-one
CAS No:21847-98-3
MF:C13H18O
MW:190.281424045563
CID:2836089
PubChem ID:13813545
Update Time:2025-04-21

4-methyl-1-(4-methylphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1-(4-methylphenyl)pentan-1-one
    • SCHEMBL4938426
    • 21847-98-3
    • DTXCID50501092
    • DTXSID50550308
    • 4-methyl-1-(4-methylphenyl)pentan-1-one
    • Inchi: 1S/C13H18O/c1-10(2)4-9-13(14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
    • InChI Key: PPEFLCWGGLBAGA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)CCC(C)C

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų
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